Cas no 20187-61-5 (2-Hydroxyacetophenone; Methanesulfonyl)

• Product Name: 2-Hydroxyacetophenone; Methanesulfonyl
• CAS No: 20187-61-5
• MF: C₉H₁₀O₄S
• MW: 214.238301753998
• CID: 2840348
• PubChem ID: 13978979
• Update Time: 2025-04-21

2-Hydroxyacetophenone; Methanesulfonyl Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[(methylsulfonyl)oxy]-1-phenyl-
• DTXSID60553688
• SCHEMBL2540632
• methanesulfonic acid 2-oxo-2-phenylethyl ester
• 2-Oxo-2-phenylethyl methanesulfonate
• 20187-61-5
• 2-Hydroxyacetophenone; Methanesulfonyl

• Inchi： 1S/C9H10O4S/c1-14(11,12)13-7-9(10)8-5-3-2-4-6-8/h2-6H,7H2,1H3
• InChI Key： PGKMWTAFZUKYBD-UHFFFAOYSA-N
• SMILES： CS(OCC(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 214.02997997Da
• Monoisotopic Mass: 214.02997997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones